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Compound Name: N-octyl-3-phenylpropanamide

Cat. No.: B330106

Get Quote

Abstract & Scientific Rationale
N-octyl-3-phenylpropanamide (N-OPP) is a lipophilic amide structurally related to the

vanilloid class of compounds (e.g., capsaicin, resiniferatoxin). Its structure comprises a

phenylpropanoid "head" linked to a hydrophobic octyl "tail" via an amide bond. This structural

motif mimics the pharmacophore of many Transient Receptor Potential (TRP) channel

modulators, specifically TRPV1 and TRPM8 ligands, which regulate nociception (pain) and

thermosensation.

In drug discovery, N-OPP is frequently utilized as a:

Structural Probe: To map the hydrophobic binding pockets of TRP channels (specifically the

S3-S4 linker region).

Lipophilic Control: To distinguish specific receptor binding from non-specific membrane

perturbation caused by surfactant-like properties of fatty amides.

Intermediate Template: For the synthesis of "soft drugs" (locally active, systemically inactive)

in dermatological applications.
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This guide provides a rigorous framework for evaluating N-OPP in cell-based calcium flux

assays, the gold standard for characterizing sensory signaling.

Material Preparation & Handling[1][2][3]
Physicochemical Profile[2]

CAS Number: 10264-10-5 (Analog reference) / Generic Structure

Molecular Formula: C₁₇H₂₇NO

Molecular Weight: ~261.4 g/mol

LogP (Predicted): ~4.5–5.0 (Highly Lipophilic)

Solubility: Insoluble in water; Soluble in DMSO, Ethanol, and Chloroform.

Stock Solution Protocol
Critical Warning: Due to the octyl chain, N-OPP exhibits surfactant-like behavior at high

concentrations (>100 µM), potentially causing micelle formation or non-specific cell lysis.

Weighing: Weigh 5 mg of N-OPP powder into a glass vial (avoid polystyrene, as lipophilic

amides can leach plasticizers).

Solvent: Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve a 50 mM master stock.

Calculation:

Dissolution: Vortex vigorously for 30 seconds. If the solution is cloudy, sonicate in a water

bath at 37°C for 5 minutes.

Storage: Aliquot into amber glass vials (20 µL/vial) to prevent freeze-thaw cycles. Store at

-20°C. Stable for 6 months.

Working Solutions (Assay Day)
Prepare serial dilutions in Assay Buffer (HBSS + 20 mM HEPES, pH 7.4) immediately before

use.
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Max DMSO Tolerance: Ensure final DMSO concentration on cells is < 0.5% (v/v).

Intermediate Dilution: Dilute the 50 mM stock 1:50 in DMSO first (to 1 mM), then dilute into

aqueous buffer. This "step-down" prevents precipitation shock.

Core Protocol: Intracellular Calcium Flux Assay ( )
Objective: To determine if N-OPP acts as an agonist or antagonist at the TRPV1 channel using

a fluorescent calcium indicator (Fluo-4 AM).

Cell Model: HEK293-TRPV1 (Stably transfected) or Rat Dorsal Root Ganglion (DRG) primary

neurons.
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Figure 1: High-throughput workflow for measuring calcium kinetics in response to N-OPP

treatment.

Step-by-Step Methodology
Phase A: Cell Preparation

Seed HEK293-TRPV1 cells at 50,000 cells/well in a Poly-D-Lysine coated 96-well black-wall

plate.

Incubate overnight at 37°C, 5% CO₂.

Phase B: Dye Loading
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Prepare Loading Buffer: HBSS + 20 mM HEPES + 4 µM Fluo-4 AM + 0.04% Pluronic F-127

+ 2.5 mM Probenecid.

Why Probenecid? It inhibits organic anion transporters, preventing the leakage of the dye

out of the cells.

Remove culture media and wash cells once with HBSS.

Add 100 µL Loading Buffer per well. Incubate for 45 minutes at 37°C (dark).

Incubate for an additional 15 minutes at Room Temperature (RT) to allow complete de-

esterification of the dye.

Phase C: Compound Addition & Reading

Wash cells 3x with Assay Buffer to remove extracellular dye. Leave 100 µL buffer in wells.

Place plate in a kinetic plate reader (e.g., FLIPR or FlexStation).

Settings: Excitation 494 nm / Emission 516 nm.

Protocol:

0–30s: Record baseline.

30s: Inject 50 µL of 3X concentrated N-OPP (to achieve 1X final).

30–150s: Record response (1-second intervals).

Phase D: Antagonist Mode (Optional)

If testing for antagonism, pre-incubate cells with N-OPP for 10 minutes before injecting a

standard agonist (e.g., 100 nM Capsaicin).

Mechanistic Pathway & Signaling
Understanding the downstream effects of N-OPP is crucial for interpreting assay data. If N-OPP

binds the vanilloid pocket, it triggers cation influx.
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Figure 2: Signal transduction pathway for N-OPP mediated TRPV1 activation and detection.

Data Analysis & Interpretation
Quantitative Metrics
Summarize your raw kinetic data into a dose-response curve.
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Parameter Formula / Definition Purpose

Normalizes for variation in dye

loading or cell number.

EC₅₀ Hill Equation Fit
Determines the potency of N-

OPP.

Z-Factor
$1 - \frac{3(\sigma_p +

\sigma_n)}{
\mu_p - \mu_n

Troubleshooting Guide
Observation Probable Cause Corrective Action

High Background

Fluorescence

Incomplete washing of Fluo-4

AM.

Add an extra wash step;

ensure Probenecid is fresh.

Precipitation upon Injection
N-OPP insolubility in aqueous

buffer.

Reduce max concentration to

50 µM; increase BSA (0.1%) in

buffer to act as a carrier.

Signal Decay too Fast Receptor desensitization.

This is normal for TRPV1

agonists. Measure "Peak

Response" rather than "Area

Under Curve."

Non-Sigmoidal Curve
Micelle formation (Surfactant

effect).

If the curve spikes suddenly at

>50 µM, it is likely membrane

lysis, not receptor activation.

Verify with LDH assay.

Safety & Cytotoxicity Control (Mandatory)
Since N-OPP is a lipophilic amide, it may disrupt cell membranes independently of receptor

activation. You must run a viability counter-screen.

Protocol: CCK-8 / MTT Assay

Treat cells with N-OPP (same concentrations as functional assay) for 24 hours.
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Add CCK-8 reagent and incubate for 2 hours.

Read Absorbance at 450 nm.

Acceptance Criteria: The EC₅₀ for calcium flux should be at least 10-fold lower than the IC₅₀

for cytotoxicity. If EC₅₀ ≈ IC₅₀, the "activity" is likely an artifact of membrane damage.
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[https://www.benchchem.com/product/b330106/docs#application-note-in-vitro-
characterization-of-n-octyl-3-phenylpropanamide-n-opp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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